Cas no 345983-03-1 (4-[(4-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde)

• Product Name: 4-[(4-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde
• CAS No: 345983-03-1
• MF: C₁₆H₁₄ClIO₃
• MW: 416.6380
• CID: 5095522
• Update Time: 2025-10-29

4-[(4-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-benzyloxy)-3-ethoxy-5-iodo-benzaldehyde
• 4-[(4-chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde
• 4-((4-Chlorobenzyl)oxy)-3-ethoxy-5-iodobenzaldehyde
• 4-[(4-chlorophenyl)methoxy]-3-ethoxy-5-iodobenzaldehyde
• Oprea1_669532
• BBL023947
• STK198685
• 4-[(4-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde

• Inchi： 1S/C16H14ClIO3/c1-2-20-15-8-12(9-19)7-14(18)16(15)21-10-11-3-5-13(17)6-4-11/h3-9H,2,10H2,1H3
• InChI Key： YURFPBWKNQTTRE-UHFFFAOYSA-N
• SMILES： IC1=C([H])C(C([H])=O)=C([H])C(=C1OC([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])Cl)OC([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 321
• XLogP3: 4.5
• Topological Polar Surface Area: 35.5

Additional information on 4-[(4-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde

Professional Introduction to 4-[(4-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde (CAS No. 345983-03-1)

4-[(4-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde, identified by its CAS number 345983-03-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of aromatic aldehydes characterized by the presence of multiple substituents that enhance its reactivity and utility in synthetic applications. The structural features of this molecule, particularly the combination of chloro, ethoxy, and iodo substituents, make it a valuable intermediate in the synthesis of more complex pharmacophores.

The chemical structure of 4-[(4-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde consists of a benzaldehyde core modified with various functional groups. The presence of an iodo group at the 5-position and an ethoxy group at the 3-position introduces unique electronic and steric properties that influence its interactions with biological targets. Additionally, the 4-chlorobenzyl oxy moiety at the 4-position further enhances its versatility as a synthetic building block. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of aromatic aldehydes due to their diverse biological activities. Studies have demonstrated that compounds containing iodine atoms can exhibit significant effects on various biological pathways, including enzyme inhibition and receptor binding. The< strong> iodo substituent in 4-[(4-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde is particularly noteworthy, as it can serve as a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling, which is widely used in drug discovery and medicinal chemistry.

The< strong> chloro and< strong> ethoxy groups in this compound also play crucial roles in modulating its reactivity and selectivity. The< strong chloro group can participate in electrophilic aromatic substitution reactions, allowing for the introduction of additional functional groups at specific positions on the benzene ring. On the other hand, the< strong ethoxy group can influence the electronic properties of the molecule, making it more susceptible to nucleophilic attack or metal coordination. These features make 4-[(4-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde a versatile intermediate for constructing complex molecular architectures.

The synthesis of 4-[(4-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the halogenation of a benzaldehyde derivative followed by selective functionalization at different positions using appropriate protecting groups and reagents. The use of palladium catalysts in cross-coupling reactions has been particularly effective in introducing new substituents while maintaining high regioselectivity.

In the context of drug discovery, 4-[(4-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde has shown promise as a precursor for developing novel therapeutic agents. Its structural features allow for easy modifications to tailor its pharmacological properties for specific applications. For instance, by replacing one or more of its substituents with other functional groups, researchers can generate derivatives with enhanced binding affinity or improved metabolic stability. This flexibility makes it an attractive candidate for further exploration in medicinal chemistry.

The< strong chloro,< strong ethoxy, and< strong iodo substituents collectively contribute to the unique reactivity profile of this compound. The< strong iodo group is particularly valuable for transition-metal-catalyzed reactions, enabling the construction of complex heterocyclic structures that are often found in biologically active molecules. Meanwhile, the< strong chloro and< strong ethoxy groups provide additional handles for further chemical manipulation, allowing for fine-tuning of molecular properties such as solubility and lipophilicity.

Ongoing research in this area continues to uncover new applications for 4-[(4-Chlorobenzyl)oxy]-3-ethoxy-5-iodobenzaldehyde and related compounds. Advances in synthetic methodologies have made it possible to access increasingly complex derivatives with tailored properties, expanding their potential use in pharmaceutical development. Additionally, computational studies have helped elucidate the mechanistic aspects of reactions involving these compounds, providing valuable insights for optimizing synthetic routes.

The versatility of 4-[ (4-Chlorobenzyl) oxy]-3-et h oxy -5 -i od ob en zal de hyd e (CAS No . 34 5983 -0 3 -1 ) makes it a valuable tool for researchers working on drug discovery and molecular medicine. Its ability to undergo diverse transformations while maintaining structural integrity allows for rapid exploration of novel chemical space. As our understanding of biological targets continues to grow, compounds like this will play an increasingly important role in developing next-generation therapeutic agents.